n-(4-(Difluoromethoxy)benzyl)acetamide

Catalog No.
S16154710
CAS No.
M.F
C10H11F2NO2
M. Wt
215.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
n-(4-(Difluoromethoxy)benzyl)acetamide

Traditional benzylamine intermediates suffer from rapid CYP450-mediated O-demethylation or excessive lipophilicity. This difluoromethoxy acetamide solves both: the -OCF2H group is a bioisostere with superior metabolic stability, while the N-acetyl protection eliminates unwanted N-alkylation. Ideal for CNS drug and agrochemical synthesis. • Enhanced metabolic stability vs. methoxy • Avoids solubility failure of trifluoromethoxy analogs • Protected amine ensures high-yield cross-couplings.

Product Name

n-(4-(Difluoromethoxy)benzyl)acetamide

IUPAC Name

N-[[4-(difluoromethoxy)phenyl]methyl]acetamide

Molecular Formula

C10H11F2NO2

Molecular Weight

215.20 g/mol

InChI

InChI=1S/C10H11F2NO2/c1-7(14)13-6-8-2-4-9(5-3-8)15-10(11)12/h2-5,10H,6H2,1H3,(H,13,14)

InChI Key

QFULNIDEXJIJCJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCC1=CC=C(C=C1)OC(F)F

Synonyms

N-(4-(Difluoromethoxy)benzyl)acetamide, N-Acetyl-4-(difluoromethoxy)benzylamine, 4-(Difluoromethoxy)-N-acetylbenzylamine, Acetamide, N-[[4-(difluoromethoxy)phenyl]methyl]-, N-[(4-difluoromethoxyphenyl)methyl]acetamide

Purity

≥95%

Package Size

1 g, 5 g, 10 g

N-(4-(Difluoromethoxy)benzyl)acetamide is a highly versatile, synthetically protected benzylamine derivative featuring a para-substituted difluoromethoxy (-OCF2H) group. In modern chemoinformatics and pharmaceutical procurement, this compound serves as a critical intermediate for synthesizing CNS-active agents, agrochemicals, and advanced materials. The difluoromethoxy moiety acts as a bioisostere for hydroxyl, methoxy, and thiol groups, offering a precise balance of lipophilicity and metabolic stability [1]. Meanwhile, the N-acetyl protection ensures the amine remains unreactive during harsh upstream synthetic steps such as cross-coupling or electrophilic aromatic substitution. Buyers typically procure this specific compound to bypass the handling difficulties of free benzylamines while avoiding the extreme lipophilicity and metabolic liabilities of alternative ether substituents.

Research Fit

Workflow
PDE4 inhibitor fragment synthesis
Fragment Role
Bioisosteric replacement for methoxy/trifluoromethoxy
Key Attribute
para-Difluoromethoxy benzyl building block

Substituting N-(4-(difluoromethoxy)benzyl)acetamide with its structurally adjacent analogs—such as N-(4-methoxybenzyl)acetamide or N-(4-(trifluoromethoxy)benzyl)acetamide—fundamentally alters both process chemistry and end-product performance. The methoxy analog is highly susceptible to CYP450-mediated O-demethylation, leading to rapid metabolic clearance in biological systems [1]. Conversely, the trifluoromethoxy analog introduces excessive lipophilicity, which frequently causes late-stage formulation failures due to poor aqueous solubility [2]. Furthermore, attempting to use the unprotected 4-(difluoromethoxy)benzylamine directly in complex multi-step syntheses results in significant yield losses due to unwanted N-alkylation and oxidative degradation. Procuring the exact difluoromethoxy acetamide ensures the precise physicochemical balance required for target binding, metabolic resistance, and synthetic reproducibility.

Substitution Risk

SAR Shift -OCF₂H electronic profile may alter target binding affinity vs -OCH₃ or -OCF₃ analogs
Metabolism Methoxy group is susceptible to O-dealkylation; -OCF₂H may confer different metabolic stability
Selectivity Isoform selectivity profile may not transfer between functional group analogs

Metabolic Stability and O-Dealkylation Resistance

The difluoromethoxy group provides substantial resistance to oxidative cleavage compared to standard methoxy ethers. Class-level intrinsic clearance assays demonstrate that the -OCF2H substitution reduces CYP450-mediated O-dealkylation by over 80% compared to the -OCH3 baseline [1].

Evidence DimensionOxidative cleavage resistance (CYP450 O-dealkylation)
Target Compound DataHigh resistance (sterically and electronically hindered)
Comparator Or BaselineMethoxy group (-OCH3) (Rapidly cleaved)
Quantified Difference>80% reduction in O-dealkylation rate
ConditionsHuman liver microsome (HLM) intrinsic clearance assays

Procuring the difluoromethoxy derivative is essential for drug discovery programs aiming to extend API half-life and prevent rapid metabolic degradation.

PDE4 Potency: -OCF₂H vs -OCH₃
Head-to-head
Low nanomolar IC₅₀ for difluoromethoxy analog; >10-fold improvement over methoxy counterpart
Reported PDE4 inhibitory potency context
In vitro recombinant PDE4 isoforms; catecholamide scaffold

Lipophilicity and Solubility Balance

While fluorination generally increases lipophilicity, the difluoromethoxy group offers a moderate, highly tunable profile. The Hansch lipophilicity parameter (π) for -OCF2H is approximately 0.38, significantly lower than the highly hydrophobic trifluoromethoxy (-OCF3) group, which has a π value of 1.04 [1].

Evidence DimensionHansch lipophilicity parameter (π)
Target Compound Dataπ ≈ 0.38
Comparator Or BaselineTrifluoromethoxy substituent (π ≈ 1.04)
Quantified Difference~0.66 log unit reduction in lipophilicity contribution
ConditionsStandard octanol-water partition coefficient models

Prevents the excessive hydrophobicity associated with -OCF3 groups, ensuring the final synthesized compounds remain soluble and viable for formulation.

PDE4 Isoform Selectivity
Class-level
~5000-fold and 2100-fold selectivity over other PDEs (compounds 10g, 10j)
Reported selectivity profile context
Data from PDE isoform panel; fragment extrapolation

Synthetic Handling and Protection Efficiency

Utilizing the pre-protected acetamide variant streamlines multi-step synthesis. Compared to the unprotected 4-(difluoromethoxy)benzylamine, which suffers from unwanted N-alkylation and oxidation, the acetamide protection preserves primary amine integrity with >90% efficiency during strongly electrophilic aromatic substitution reactions [1].

Evidence DimensionPrimary amine preservation during electrophilic reactions
Target Compound Data>90% preservation (Acetamide protected)
Comparator Or Baseline<40% yield (Unprotected free amine)
Quantified Difference>50% absolute increase in intermediate yield
ConditionsStrongly electrophilic or oxidative synthetic environments

The pre-installed acetamide group eliminates the need for an additional protection step, streamlining industrial manufacturing workflows and reducing reagent waste.

Metabolic Stability
Class-level
-OCF₂H resists CYP-mediated O-dealkylation; may increase half-life 2–5× vs -OCH₃
Reported metabolic stability context
Data to verify on exact substrate; class-level inference

Distinctive Hydrogen-Bonding Interactions

Unlike the fully fluorinated trifluoromethoxy group, the difluoromethoxy moiety acts as a lipophilic hydrogen bond donor. The polarized C-H bond enables specific C-H···O interactions within protein active sites, providing a critical binding vector absent in -OCF3 analogs [1].

Evidence DimensionHydrogen bond donor capacity
Target Compound DataActs as a polarized C-H hydrogen bond donor
Comparator Or BaselineTrifluoromethoxy group (-OCF3) (Lacks H-bond donor capability)
Quantified DifferenceEnables specific C-H···O interactions
ConditionsProtein-ligand crystallographic binding models

Provides a critical structural interaction in rational drug design that cannot be achieved with the fully fluorinated trifluoromethoxy analog.

Metabolically Stable CNS Therapeutics

Due to its optimized lipophilicity and robust resistance to O-dealkylation, this compound is a strategic building block for developing central nervous system (CNS) drugs where blood-brain barrier penetration and extended in vivo half-life are critical [1].

Structure-Based Design of Kinase Inhibitors

The distinctive hydrogen-bond donor capacity of the difluoromethoxy group allows for precise C-H···O interactions within kinase active sites, making this acetamide a highly suitable precursor for synthesizing selective targeted therapies that outperform trifluoromethoxy analogs [2].

Industrial Scale-Up of Agrochemicals

The robust stability of the acetamide protecting group prevents unwanted N-alkylation side reactions during the multi-step synthesis of complex agrochemicals, ensuring high-yield, reproducible manufacturing at an industrial scale [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
CNS model PDE4 inhibitor synthesis
Difluoromethoxy benzyl fragment bioisosterism
PDE4 potency and isoform selectivity assay
Lead metabolic stability optimization
Resistance to O-dealkylation
Microsomal stability and CYP metabolism assays
Fluorinated alkoxy SAR studies
Comparative electronic/lipophilic profile
Target binding affinity and selectivity comparison
Covalent inhibitor / PROTAC building block
Primary amine synthetic handle (after deprotection)
Linker chemistry and conjugate stability

XLogP3

2

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

215.07578492 g/mol

Monoisotopic Mass

215.07578492 g/mol

Heavy Atom Count

15

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